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Compound of Interest

Compound Name: Sodium pyrosulfate

Cat. No.: B7821492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of sodium pyrosulfate (Na₂S₂O₇), covering its

chemical formula, structure, properties, synthesis, and key applications. The information is

tailored for a technical audience and is supported by quantitative data, detailed experimental

protocols, and structural visualizations.

Chemical Formula and Nomenclature
Sodium pyrosulfate, also known as disodium disulfate, is an inorganic compound with the

chemical formula Na₂S₂O₇.[1] It is the sodium salt of pyrosulfuric acid (H₂S₂O₇).

Synonyms:

Disodium disulfate[1]

Sodium disulfate[2]

Disulfuric acid, disodium salt[1]

Chemical Structure and Molecular Geometry
The pyrosulfate anion (S₂O₇²⁻) is the defining structural feature of sodium pyrosulfate. It

consists of two corner-sharing SO₄ tetrahedra linked by a bridging oxygen atom, giving it a

dichromate-like structure.[3] In this anion, each sulfur atom is in a +6 oxidation state.
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The crystal structure of sodium pyrosulfate is triclinic, with the space group P-1. The

conformation of the disulfate anions is described as essentially eclipsed. Within the two distinct

SO₄ tetrahedra, the terminal S-O bond lengths are shorter (approximately 1.44 Å) than the S-O

bonds involving the bridging oxygen (ranging from 1.62 Å to 1.67 Å). The S-O-S bond angle in

similar pyrosulfate compounds is approximately 122-124°.

Structure of the Pyrosulfate Anion (S₂O₇²⁻)

Physical and Chemical Properties
Sodium pyrosulfate is a colorless to white, translucent crystalline solid.[1] It is hygroscopic

and will readily absorb moisture from the air. Key quantitative properties are summarized in the

table below.

Property Value Reference(s)

Molecular Formula Na₂S₂O₇ [1][4]

Molar Mass 222.11 g/mol

Appearance
Colorless to white crystalline

solid
[4]

Density 2.658 g/cm³ [1][4]

Melting Point 400.9 °C (753.6 °F; 674.0 K) [1]

Decomposition Temp. 460 °C (860 °F; 733 K) [1]

Solubility in Water Hydrolyzes [1]

Solubility in other solvents
Insoluble in ethanol, soluble in

fuming sulfuric acid
[5]

Chemical Reactivity
Hydrolysis: Sodium pyrosulfate is not stable in water and hydrolyzes to form sodium

bisulfate (NaHSO₄), creating an acidic solution with a pH of around 1.[1]

Na₂S₂O₇ + H₂O → 2 NaHSO₄
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Thermal Decomposition: When heated above its decomposition temperature of 460 °C, it

breaks down into sodium sulfate (Na₂SO₄) and sulfur trioxide (SO₃).[1] This reaction

provides a convenient laboratory-scale method for generating sulfur trioxide.[6]

Na₂S₂O₇(s) → Na₂SO₄(s) + SO₃(g)

Experimental Protocols
Synthesis of Sodium Pyrosulfate
Principle: Sodium pyrosulfate is synthesized via the thermal dehydration of sodium bisulfate.

The reaction involves heating sodium bisulfate to a temperature sufficient to drive off water,

causing two bisulfate ions to condense into a pyrosulfate ion.

Materials:

Sodium bisulfate (NaHSO₄), anhydrous or monohydrate

Ceramic or high-temperature glass beaker (e.g., borosilicate)

Heating source (e.g., laboratory oven, muffle furnace, or a dedicated toaster oven)[7]

Hammer or mortar and pestle for breaking up the product

Airtight container for storage

Procedure:

Place approximately 100 g of sodium bisulfate into a large beaker or a suitable heat-resistant

tray. Ensure the container is dry.

Transfer the container to the oven and begin heating. The temperature should be gradually

raised to between 320-400°C.

The sodium bisulfate will first melt at around 315°C, forming a clear liquid. As the

dehydration reaction proceeds, water vapor will be evolved.[7]

Continue heating for several hours (e.g., 4-5 hours).[7] The completion of the reaction is

indicated by the molten mass solidifying, as sodium pyrosulfate has a higher melting point
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(approx. 401°C) than sodium bisulfate.[7]

Once the entire mass has solidified into a hard, white, glassy substance, turn off the heating

source and allow the container to cool completely.[7]

The resulting solid sodium pyrosulfate will be a hard cake. Carefully break it out of the

container using a hammer.[7]

For easier handling and use in subsequent reactions, the chunks can be ground into a fine

powder using a blender or mortar and pestle dedicated to chemical use.[7]

Immediately transfer the powdered sodium pyrosulfate to an airtight container to prevent

hydrolysis from atmospheric moisture.[7]

Preparation Heating Process Product Processing

Sodium Bisulfate (NaHSO₄) Heat to 320-400°C Melts (~315°C) Dehydration (H₂O evolves) Solidifies Cool to RT Crush/Grind Store in Airtight Container Sodium Pyrosulfate (Na₂S₂O₇)

Click to download full resolution via product page

Workflow for the Synthesis of Sodium Pyrosulfate

Applications
Sodium pyrosulfate's primary utility stems from its acidic nature in the molten state and its

ability to thermally decompose into sulfur trioxide.

Analytical Chemistry: In quantitative analysis, sodium pyrosulfate is used as an acidic

fusion agent.[1] Refractory oxide ores and other insoluble materials are mixed with sodium
pyrosulfate and heated to high temperatures. The molten pyrosulfate dissolves the sample,

converting the metal oxides into soluble sulfates, thereby ensuring complete dissolution

before analysis by techniques such as atomic absorption spectroscopy or inductively

coupled plasma spectrometry.
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Synthesis of Sulfur Trioxide: As detailed above, the thermal decomposition of sodium
pyrosulfate is a reliable method for producing sulfur trioxide in a laboratory setting.[6]

Industrial Processes: It serves as an intermediate in the production of various chemicals,

including dyes, pigments, and pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Detail information of Na2S2O7 | Catalyst Database, First database in catalyst field
[catalysthub.net]

2. researchgate.net [researchgate.net]

3. Pyrosulfate - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. mp-31269: Na2S2O7 (triclinic, P-1, 2) [legacy.materialsproject.org]

6. researchgate.net [researchgate.net]

7. Experimental Cases - 2005 [cristal.org]

To cite this document: BenchChem. [Sodium Pyrosulfate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7821492#sodium-pyrosulfate-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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